Cas no 1192280-90-2 (2-(2-bromo-4,5-dimethoxyphenyl)propanal)

• Product Name: 2-(2-bromo-4,5-dimethoxyphenyl)propanal
• CAS No: 1192280-90-2
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 6166175
• PubChem ID: 88558001
• Update Time: 2025-06-07

2-(2-bromo-4,5-dimethoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4,5-dimethoxyphenyl)propanal
• EN300-1910694
• SCHEMBL10051490
• 1192280-90-2

• Inchi： 1S/C11H13BrO3/c1-7(6-13)8-4-10(14-2)11(15-3)5-9(8)12/h4-7H,1-3H3
• InChI Key： LVMHDAHOGCSZBX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(C=O)C)OC)OC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(2-bromo-4,5-dimethoxyphenyl)propanal

Introduction to 2-(2-bromo-4,5-dimethoxyphenyl)propanal (CAS No. 1192280-90-2)

2-(2-bromo-4,5-dimethoxyphenyl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 1192280-90-2, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic biology. This aldehyde derivative features a complex aromatic structure, making it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromine and methoxy substituents on the phenyl ring enhances its reactivity, allowing for diverse functionalization strategies that are crucial for drug development.

The compound’s molecular framework consists of a propanal moiety attached to a substituted benzene ring. The specific arrangement of bromo and methoxy groups at the 2-position and 4,5-positions, respectively, imparts unique electronic and steric properties that influence its chemical behavior. This structural configuration makes 2-(2-bromo-4,5-dimethoxyphenyl)propanal a versatile building block for constructing more intricate molecular architectures.

In recent years, the demand for specialized intermediates like 2-(2-bromo-4,5-dimethoxyphenyl)propanal has surged due to advancements in medicinal chemistry. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties. The bromo substituent, in particular, serves as a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of additional functional groups such as aryl or heteroaryl moieties.

The synthesis of 2-(2-bromo-4,5-dimethoxyphenyl)propanal typically involves multi-step organic transformations starting from commercially available aromatic precursors. A common approach includes bromination followed by methylation to introduce the 4,5-dimethoxy groups, followed by reduction or oxidation steps to establish the aldehyde functionality at the propyl side chain. The efficiency and scalability of these synthetic routes are critical for industrial applications where large quantities of high-purity material are required.

Recent research has highlighted the role of 2-(2-bromo-4,5-dimethoxyphenyl)propanal in the development of kinase inhibitors, which are essential in treating cancers and inflammatory disorders. By serving as a precursor for more complex scaffolds, this compound enables chemists to explore novel binding modes with therapeutic targets. The combination of electronic diversity provided by the aromatic ring and the reactive aldehyde group allows for fine-tuning of pharmacokinetic properties such as solubility and metabolic stability.

Another area where 2-(2-bromo-4,5-dimethoxyphenyl)propanal has shown promise is in the synthesis of heterocyclic compounds. The aldehyde functionality can be condensed with nitrogen-containing reagents to form imines or Schiff bases, which are precursors to bioactive heterocycles found in many drugs. The presence of electron-withdrawing and electron-donating groups on the phenyl ring modulates the reactivity of these intermediates, facilitating access to structurally diverse libraries.

The pharmaceutical industry has also explored derivatives of 2-(2-bromo-4,5-dimethoxyphenyl)propanal as probes for enzyme mechanisms. By designing analogs with modified substituents, researchers can gain insights into how enzymes interact with small molecules. This information is invaluable for rational drug design, where understanding enzyme binding affinities and kinetics is paramount.

In conclusion, 2-(2-bromo-4,5-dimethoxyphenyl)propanal (CAS No. 1192280-90-2) represents a cornerstone in modern synthetic chemistry. Its unique structural features make it indispensable for constructing complex pharmaceuticals with desired biological activities. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow further.